4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-methylbenzamide

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 4-[[2-(3,5-dimethylphenoxy)acetyl]amino]-N-methylbenzamide
• InChI: InChI=1S/C18H20N2O3/c1-12-8-13(2)10-16(9-12)23-11-17(21)20-15-6-4-14(5-7-15)18(22)19-3/h4-10H,11H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key: CQZBAWBRYVTSPN-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)NC)C

Description

4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-methylbenzamide, commonly known as DPA, is a chemical compound that has received significant attention in the field of scientific research. DPA is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the degradation of endocannabinoids. Inhibition of FAAH by DPA leads to an increase in endocannabinoid levels, which can have a variety of physiological effects.

Mechanism of Action

DPA is a potent inhibitor of 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-methylbenzamide, which is responsible for the degradation of endocannabinoids. Inhibition of 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-methylbenzamide by DPA leads to an increase in endocannabinoid levels, particularly anandamide. Anandamide is known to activate the CB1 and CB2 receptors, which are involved in pain perception, inflammation, and immune function. Therefore, the increase in anandamide levels by DPA can have a variety of physiological effects.
Biochemical and Physiological Effects:
The inhibition of 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-methylbenzamide by DPA leads to an increase in endocannabinoid levels, which can have a variety of biochemical and physiological effects. DPA has been shown to have anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases. Additionally, DPA has been studied as a potential treatment for pain, anxiety, and depression.

Advantages and Limitations for Lab Experiments

One advantage of using DPA in lab experiments is its specificity for 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-methylbenzamide. DPA has a high affinity for 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-methylbenzamide and does not interact with other enzymes or receptors. Additionally, DPA has been shown to have a long half-life in vivo, making it a suitable candidate for in vivo studies. However, one limitation of using DPA is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on DPA. One area of interest is the development of more potent and selective 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-methylbenzamide inhibitors. Additionally, the potential therapeutic applications of DPA in the treatment of neurodegenerative diseases, pain, anxiety, and depression should be further investigated. Finally, the mechanisms of action of DPA and its effects on other physiological systems should be explored.

Synthesis Methods

The synthesis of DPA involves a multi-step process that begins with the reaction of 3,5-dimethylphenol with acetyl chloride to form 3,5-dimethylphenyl acetate. This intermediate is then reacted with methylamine to form N-methyl-3,5-dimethylphenylacetamide. Finally, this compound is reacted with 4-bromobenzoyl chloride to form DPA. The overall yield of this process is approximately 30%.

Scientific Research Applications

DPA has been extensively studied for its potential therapeutic applications. Inhibition of 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-methylbenzamide by DPA leads to an increase in endocannabinoid levels, which can have a variety of physiological effects. Endocannabinoids are known to play a role in pain perception, inflammation, anxiety, and depression. Therefore, DPA has been studied as a potential treatment for these conditions. Additionally, DPA has been shown to have anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.